Cas no 1932472-17-7 (3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7aS)-)

• Product Name: 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7aS)-
• CAS No: 1932472-17-7
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5249756
• Update Time: 2026-03-09

3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7aS)- Chemical and Physical Properties

Names and Identifiers

• 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7aS)-

• Inchi： 1S/C10H17NO2S/c1-9(2)7-3-4-10(9)6-14(12,13)11-8(10)5-7/h7-8,11H,3-6H2,1-2H3/t7-,8-,10+/m0/s1
• InChI Key： DPJYJNYYDJOJNO-OYNCUSHFSA-N
• SMILES： N1[C@]2([H])[C@]3(C(C)(C)[C@]([H])(C2)CC3)CS1(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7aS)-

Introduction to 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7aS)- (CAS No. 1932472-17-7)

3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7aS)- (CAS No. 1932472-17-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzisothiazoles and is characterized by its hexahydro structure and dimethyl substitution at the 8-position. The presence of the 2,2-dioxide moiety further enhances its stability and reactivity.

The (3aS,6S,7aS)- configuration of this compound is crucial for its biological activity and pharmacological properties. The stereochemistry of the molecule plays a vital role in its interaction with biological targets, making it a valuable candidate for drug development. Recent studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties, which have been attributed to its ability to modulate specific signaling pathways and inhibit key enzymes involved in disease progression.

In terms of its chemical structure, 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide is composed of a benzisothiazole core with a methano bridge connecting the 3a and 6 positions. The hexahydro substitution confers additional stability to the molecule, making it more suitable for pharmaceutical applications. The dimethyl groups at the 8-position contribute to the overall hydrophobicity of the compound, which can influence its solubility and cellular uptake.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide using various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the benzisothiazole core followed by selective oxidation to form the 2,2-dioxide moiety. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The biological evaluation of (3aS,6S,7aS)-3H-3a,6-Methano-2,1-benzisothiazole has revealed several interesting findings. In vitro studies have demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has shown potent cytotoxic effects against various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that (3aS,6S,7aS)-3H-3a,6-Methano-2,1-benzisothiazole could be a promising lead compound for the development of novel anti-inflammatory and anti-cancer drugs.

Further research is ongoing to explore the mechanism of action of (3aS,6S,7aS)-3H-3a,6-Methano-2,1-benzisothiazole at a molecular level. Techniques such as X-ray crystallography and molecular dynamics simulations are being employed to gain insights into its binding interactions with target proteins. These studies aim to identify specific residues and domains that are critical for its biological activity and to guide the rational design of more potent analogs.

In addition to its therapeutic potential, (3aS,6S,7aS)-3H-3a,6-Methano-2,1-benzisothiazole has also been investigated for its use as a chemical probe in biochemical assays. Its unique structural features make it an ideal tool for studying protein-protein interactions and signaling pathways involved in various diseases. Researchers are exploring its utility in high-throughput screening platforms to identify novel drug targets and validate existing ones.

The safety profile of (3aS,6S,7aS)-3H-3a，6-Methano-2，1-benzisothiazole is another important aspect being evaluated in preclinical studies. Toxicity assays conducted in vitro and in animal models have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans.

In conclusion,(3aS，6S，7aS)-3H-3a，6-Methano-2，1-benzisothiazole，hexahydro-8，8-dimethyl-, 2，2-dioxide (CAS No. 1932472-17-7) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research efforts are focused on optimizing its pharmacological profile and advancing it through preclinical and clinical stages.